Cas no 33033-34-0 (1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy-)

1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy- structure
33033-34-0 structure
Product Name:1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy-
CAS No:33033-34-0
MF:C15H16O5
MW:276.284544944763
CID:304587
PubChem ID:26188727
Update Time:2025-04-19

1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy-
    • 2,3,6,7-Tetramethoxy-1-naphthalenealdehyde
    • 2,3,6,7-tetramethoxynaphthalene-1-carbaldehyde
    • DTXSID10649843
    • 33033-34-0
    • AKOS015851666
    • 2,3,6,7-tetramethoxy-1-naphthaldehyde
    • FT-0677500
    • BB 0260477
    • MDL: MFCD06656526
    • Inchi: 1S/C15H16O5/c1-17-12-5-9-6-14(19-3)15(20-4)11(8-16)10(9)7-13(12)18-2/h5-8H,1-4H3
    • InChI Key: XZSIDMHSOZGDNI-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=C2C=C(C(=CC2=C1C=O)OC)OC)OC

Computed Properties

  • Exact Mass: 276.10000
  • Monoisotopic Mass: 276.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.194
  • Boiling Point: 430.5 ºCat 760 mmHg
  • Flash Point: 191.8 ºC
  • Refractive Index: 1.585
  • PSA: 53.99000
  • LogP: 2.68670

1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Naphthalenecarboxaldehyde,2,3,6,7-tetramethoxy- Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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